Cas no 212914-89-1 (3-Thiophenecarboxaldehyde, 5-(hydroxymethyl)- (9CI))

• Product Name: 3-Thiophenecarboxaldehyde, 5-(hydroxymethyl)- (9CI)
• CAS No: 212914-89-1
• MF: C₆H₆O₂S
• MW: 142.175640583038
• CID: 1020852
• PubChem ID: 22742156
• Update Time: 2025-04-20

3-Thiophenecarboxaldehyde, 5-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxaldehyde, 5-(hydroxymethyl)- (9CI)
• 3-THIOPHENECARBOXALDEHYDE, 5-(HYDROXYMETHYL)-
• 212914-89-1
• DTXSID301260943
• 5-(Hydroxymethyl)-3-thiophenecarboxaldehyde
• SCHEMBL6746941
• DB-271934

• Inchi： 1S/C6H6O2S/c7-2-5-1-6(3-8)9-4-5/h1-2,4,8H,3H2
• InChI Key： HYLVDIGSRAKLJO-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C=C1CO

Computed Properties

• Exact Mass: 142.00885060g/mol
• Monoisotopic Mass: 142.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.5Ų